(1-Methyl-1H-pyrazol-4-yl)(pyridin-2-yl)methanamine

• IUPAC Name: (1-methylpyrazol-4-yl)-pyridin-2-ylmethanamine
• InChI: InChI=1S/C10H12N4/c1-14-7-8(6-13-14)10(11)9-4-2-3-5-12-9/h2-7,10H,11H2,1H3
• InChI Key: QOKUTOXTOVUUMX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C(C2=CC=CC=N2)N
• Molecular Formula: C10H12N4
• Molecular Weight: 188.23 g/mol
• CAS RN: 1250668-25-7

Description

“(1-Methyl-1H-pyrazol-4-yl)(pyridin-2-yl)methanamine” is a chemical compound with the molecular formula C9H9N3. It has an average mass of 159.188 Da and a monoisotopic mass of 159.079651 Da.

Molecular Structure Analysis

The molecular structure of “this compound” is complex, with multiple bonds and atoms. It includes three carbon atoms, two nitrogen atoms, and four hydrogen atoms.

Physical And Chemical Properties Analysis

“this compound” has a density of 1.1±0.1 g/cm3, a boiling point of 306.1±25.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C. It has an enthalpy of vaporization of 52.5±3.0 kJ/mol and a flash point of 138.9±23.2 °C.

Scientific Research Applications

Synthesis and Characterization

• A study by Becerra et al. (2021) reported the synthesis of a novel compound related to (1-Methyl-1H-pyrazol-4-yl)(pyridin-2-yl)methanamine. This compound was synthesized through a condensation reaction and characterized using various spectroscopic methods, highlighting its potential for diverse applications in chemical research (Becerra, Cobo, & Castillo, 2021).

Anticonvulsant Potential

• Pandey and Srivastava (2011) synthesized a series of Schiff bases, including compounds structurally similar to this compound, and evaluated them for anticonvulsant activity. This suggests potential therapeutic applications of such compounds (Pandey & Srivastava, 2011).

Photocytotoxicity and Imaging

• Basu et al. (2014) explored Iron(III) complexes containing a compound related to this compound for cellular imaging and photocytotoxicity. This study indicates its potential application in medical imaging and cancer therapy (Basu et al., 2014).

Proton Transfer Studies

• Vetokhina et al. (2012) investigated the proton transfer processes in derivatives of 2-(1H-pyrazol-5-yl)pyridine, a compound structurally related to this compound, providing insights into its chemical behavior under different conditions (Vetokhina et al., 2012).

Catalytic and Polymerization Applications

• A study by Choi et al. (2015) on Cobalt(II) complexes containing ligands structurally similar to this compound revealed their efficacy in polymerization processes, highlighting its utility in materials science (Choi et al., 2015).

Luminescent Properties

• Zhu et al. (2014) synthesized mononuclear complexes with a compound structurally related to this compound and studied their photoluminescent properties, suggesting its use in optical applications (Zhu et al., 2014).

Anticancer and Antimicrobial Potential

• Katariya et al. (2021) conducted a molecular docking study of new compounds incorporating elements of this compound, revealing their potential as anticancer and antimicrobial agents (Katariya, Vennapu, & Shah, 2021).

Catalytic Activity in Chemical Reactions

• Shukla et al. (2021) studied Pd(II) complexes with ligands including this compound for their catalytic activity in Suzuki-Miyaura reactions, indicating its utility in facilitating chemical transformations (Shukla et al., 2021).